Cas no 392294-57-4 (3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide)
3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dichloro-N-(5-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
- 392294-57-4
- Oprea1_711156
- 3,5-dichloro-N-[5-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
- F0417-0461
- AKOS024576804
- 3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
- Benzamide, 3,5-dichloro-N-[5-[[2-[(2,3-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
-
- Inchi: 1S/C19H16Cl2N4O2S2/c1-10-4-3-5-15(11(10)2)22-16(26)9-28-19-25-24-18(29-19)23-17(27)12-6-13(20)8-14(21)7-12/h3-8H,9H2,1-2H3,(H,22,26)(H,23,24,27)
- InChI Key: LTTBBAROYSTBNQ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C(NC1=NN=C(S1)SCC(NC1C=CC=C(C)C=1C)=O)=O)Cl
Computed Properties
- Exact Mass: 466.0091735g/mol
- Monoisotopic Mass: 466.0091735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 578
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 138Ų
3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0417-0461-2μmol |
3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392294-57-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0417-0461-5μmol |
3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392294-57-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-0461-10μmol |
3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392294-57-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-0461-20μmol |
3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392294-57-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0417-0461-1mg |
3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392294-57-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0417-0461-2mg |
3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392294-57-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0417-0461-3mg |
3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392294-57-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-0461-4mg |
3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392294-57-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0417-0461-5mg |
3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392294-57-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-0461-10mg |
3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392294-57-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
3,5-Dichloro-N-[5-({[(2,3-Dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 392294-57-4)
The compound 3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 392294-57-4) is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals and materials science. This compound is characterized by its intricate structure, which includes a benzamide moiety substituted with two chlorine atoms at the 3 and 5 positions. The molecule also features a thiadiazole ring system, which is further substituted with a sulfanyl group linked to a carbamoylmethyl group derived from a 2,3-dimethylphenyl ring.
Recent studies have highlighted the significance of thiadiazole-containing compounds in drug discovery due to their unique electronic properties and ability to interact with various biological targets. The presence of the thiadiazole ring in this compound suggests potential anti-inflammatory or anti-cancer properties. For instance, research has shown that thiadiazole derivatives can inhibit certain enzymes associated with inflammation and cancer cell proliferation.
The benzamide component of this molecule adds to its versatility. Benzamides are known for their ability to act as inhibitors of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. This property makes the compound a promising candidate for the development of anti-cancer drugs targeting epigenetic mechanisms.
The sulfanyl group attached to the thiadiazole ring introduces additional functionality to the molecule. Sulfur-containing groups are often associated with antioxidant properties and can enhance the stability of the compound under oxidative conditions. This feature could be advantageous in applications where prolonged stability is required.
Moreover, the 2,3-dimethylphenyl substituent contributes to the hydrophobicity of the molecule. Hydrophobic groups are crucial in drug design as they can improve membrane permeability and bioavailability. This aspect makes the compound suitable for delivery across biological barriers in therapeutic applications.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such compounds more accurately. By simulating drug absorption, distribution, metabolism, and excretion (ADME) properties using computational models, scientists can optimize lead compounds like this one for better therapeutic outcomes.
In conclusion, CAS No. 392294-57-4 represents a sophisticated organic structure with multiple functional groups that confer diverse biological activities. Its potential applications span across drug discovery and materials science, making it an intriguing subject for further research and development.
392294-57-4 (3,5-dichloro-N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)